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Compound of Interest

Compound Name: 1-Bromo-2-nitrobenzene

Cat. No.: B046134 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for 1-Bromo-2-nitrobenzene, including operational and

disposal plans, to ensure laboratory safety and build trust in chemical handling protocols.

Physical and Chemical Properties
Property Value

CAS Number 577-19-5

Molecular Formula C6H4BrNO2

Molecular Weight 202.01 g/mol [1][2]

Appearance
Light yellow to off-white crystalline powder or

solid[2][3]

Melting Point 40-43 °C (104-109.4 °F)[2][3]

Boiling Point 261 °C (501.8 °F)[2][3]

Flash Point >110 °C (>230 °F)[3]

Storage Temperature
Room temperature; 0-8 °C recommended by

one supplier[2][4]
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Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2-nitrobenzene is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[3][5] It causes skin and serious eye irritation and may cause

respiratory irritation.[3][5] Prolonged or repeated exposure may cause damage to organs.[3][5]

Personal Protective Equipment (PPE) is mandatory when handling this chemical:

PPE Category Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.[4]

Skin Protection
Impervious clothing and protective gloves.

Dispose of contaminated gloves after use.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A dust

mask type N95 (US) is also suggested.[5]

Operational Plan for Handling
A systematic approach is crucial for safely handling 1-Bromo-2-nitrobenzene. The following

workflow outlines the key steps from preparation to post-handling procedures.

Safe Handling Workflow for 1-Bromo-2-nitrobenzene.

Experimental Protocol:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Bromo-2-nitrobenzene.[4]

Don Personal Protective Equipment (PPE): Equip the appropriate PPE as specified in the

table above.
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Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][4] Have a spill kit readily accessible.

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

First Aid Measures
Immediate action is critical in the event of exposure:

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids.[3][5] Remove contact lenses if present

and easy to do. Continue rinsing and consult a

physician.[4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3][5] If skin

irritation persists, call a physician.[3]

Inhalation

Move the person into fresh air.[3][4] If not

breathing, give artificial respiration.[3][4] Get

medical attention if symptoms occur.[3][5]

Ingestion

Rinse mouth with water.[4] Do NOT induce

vomiting.[4] Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.[5]

In all cases of exposure, it is important to show the safety data sheet to the attending medical

professional.[4]
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Proper disposal of 1-Bromo-2-nitrobenzene and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Classification: This material is considered hazardous waste.[3]

Containerization: Collect waste material in suitable, closed, and labeled containers.[3][4] Do

not mix with other waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][5] Uncleaned containers should be

treated as the product itself.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste in accordance with applicable laws and good laboratory practices.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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